4-hydroxy-N,3-dimethyl-N-[(2-methylfuran-3-yl)methyl]benzamide

• IUPAC Name: 4-hydroxy-N,3-dimethyl-N-[(2-methylfuran-3-yl)methyl]benzamide
• InChI: InChI=1S/C15H17NO3/c1-10-8-12(4-5-14(10)17)15(18)16(3)9-13-6-7-19-11(13)2/h4-8,17H,9H2,1-3H3
• InChI Key: MKVIUSMRRKCYPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)N(C)CC2=C(OC=C2)C)O
• Molecular Formula: C15H17NO3
• Molecular Weight: 259.30 g/mol

Description

4-hydroxy-N,3-dimethyl-N-[(2-methylfuran-3-yl)methyl]benzamide, also known as HDMF, is a synthetic compound that has been extensively studied for its potential therapeutic applications. HDMF belongs to the class of benzamides and has been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 4-hydroxy-N,3-dimethyl-N-[(2-methylfuran-3-yl)methyl]benzamide is not fully understood. However, it is believed that 4-hydroxy-N,3-dimethyl-N-[(2-methylfuran-3-yl)methyl]benzamide exerts its biological effects by modulating various signaling pathways. 4-hydroxy-N,3-dimethyl-N-[(2-methylfuran-3-yl)methyl]benzamide has been shown to inhibit the activity of the enzyme histone deacetylase (HDAC), which is involved in the regulation of gene expression. 4-hydroxy-N,3-dimethyl-N-[(2-methylfuran-3-yl)methyl]benzamide has also been shown to activate the protein kinase AMPK, which is involved in the regulation of cellular energy metabolism.
Biochemical and physiological effects:
4-hydroxy-N,3-dimethyl-N-[(2-methylfuran-3-yl)methyl]benzamide has been found to exhibit a wide range of biochemical and physiological effects. In cancer cells, 4-hydroxy-N,3-dimethyl-N-[(2-methylfuran-3-yl)methyl]benzamide has been shown to induce cell cycle arrest and apoptosis. 4-hydroxy-N,3-dimethyl-N-[(2-methylfuran-3-yl)methyl]benzamide has also been found to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis. In neurological cells, 4-hydroxy-N,3-dimethyl-N-[(2-methylfuran-3-yl)methyl]benzamide has been shown to protect against oxidative stress and inflammation, both of which are implicated in the development of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-hydroxy-N,3-dimethyl-N-[(2-methylfuran-3-yl)methyl]benzamide in lab experiments is its well-defined chemical structure, which allows for easy synthesis and purification. 4-hydroxy-N,3-dimethyl-N-[(2-methylfuran-3-yl)methyl]benzamide is also relatively stable, which makes it suitable for long-term storage. However, one limitation of using 4-hydroxy-N,3-dimethyl-N-[(2-methylfuran-3-yl)methyl]benzamide in lab experiments is its low solubility in water, which may limit its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 4-hydroxy-N,3-dimethyl-N-[(2-methylfuran-3-yl)methyl]benzamide. One area of research is the development of more potent and selective analogs of 4-hydroxy-N,3-dimethyl-N-[(2-methylfuran-3-yl)methyl]benzamide that exhibit improved efficacy and reduced toxicity. Another area of research is the investigation of the potential therapeutic applications of 4-hydroxy-N,3-dimethyl-N-[(2-methylfuran-3-yl)methyl]benzamide in other diseases, such as cardiovascular disease and diabetes. Furthermore, the development of novel drug delivery systems for 4-hydroxy-N,3-dimethyl-N-[(2-methylfuran-3-yl)methyl]benzamide may improve its bioavailability and efficacy in vivo.

Synthesis Methods

The synthesis of 4-hydroxy-N,3-dimethyl-N-[(2-methylfuran-3-yl)methyl]benzamide involves the reaction of 4-hydroxy-3-methylbenzoic acid with 2-methylfuran-3-carboxaldehyde in the presence of a base, followed by reduction with sodium borohydride. The final product is obtained after purification by column chromatography. The yield of 4-hydroxy-N,3-dimethyl-N-[(2-methylfuran-3-yl)methyl]benzamide is typically around 50%.

Scientific Research Applications

4-hydroxy-N,3-dimethyl-N-[(2-methylfuran-3-yl)methyl]benzamide has been studied extensively for its potential therapeutic applications, particularly in the treatment of cancer and neurological disorders. In cancer research, 4-hydroxy-N,3-dimethyl-N-[(2-methylfuran-3-yl)methyl]benzamide has been found to exhibit anti-proliferative effects on various cancer cell lines, including breast, prostate, and lung cancer cells. 4-hydroxy-N,3-dimethyl-N-[(2-methylfuran-3-yl)methyl]benzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
In neurological research, 4-hydroxy-N,3-dimethyl-N-[(2-methylfuran-3-yl)methyl]benzamide has been found to exhibit neuroprotective effects. 4-hydroxy-N,3-dimethyl-N-[(2-methylfuran-3-yl)methyl]benzamide has been shown to protect against oxidative stress and inflammation, both of which are implicated in the development of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.